Cas no 1207530-98-0 (5-OMe-UDP trisodium salt)

• Product Name: 5-OMe-UDP trisodium salt
• CAS No: 1207530-98-0
• MF: C₁₁H₂₁N₂Na₃O₁₃P₂
• MW: 520.206878423691
• CID: 1004241
• Update Time: 2025-08-05

5-OMe-UDP trisodium salt Chemical and Physical Properties

Names and Identifiers

• 5-OMe-UDP trisodiuM salt
• 5-Methoxy-UDP
• 5-Methoxyuridine 5'-diphosphate trisodium salt
• 5-OMe-UDP trisodium salt

• Inchi： 1S/C11H24N2O13P2.3Na/c1-12-3-5(23-2)9(16)13(11(12)17)10-8(15)7(14)6(25-10)4-24-28(21,22)26-27(18,19)20;;;/h5-11,14-17H,3-4H2,1-2H3,(H,21,22)(H2,18,19,20);;;/q;3*+1/p-3/t5?,6-,7-,8-,9?,10-,11?;;;/m1.../s1
• InChI Key： IGMOCSFADHRLMQ-QAUZTDKFSA-K
• SMILES： P(=O)([O-])(OP(=O)([O-])[O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C(N(C)CC(C2O)OC)O)O1)O)O.[Na+].[Na+].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 614
• Topological Polar Surface Area: 228

Additional information on 5-OMe-UDP trisodium salt

5-OMe-UDP Trisodium Salt: A Comprehensive Overview

The compound with CAS No. 1207530-98-0, commonly referred to as 5-OMe-UDP trisodium salt, is a significant molecule in the field of biochemistry and molecular biology. This compound is a derivative of uridine diphosphate (UDP), a key nucleotide involved in various cellular processes, including glycogen synthesis and the biosynthesis of glycosaminoglycans (GAGs). The 5-OMe modification introduces a methoxy group at the 5-position of the uracil ring, which alters its chemical properties and biological activity.

Recent studies have highlighted the importance of 5-OMe-UDP trisodium salt in understanding the mechanisms of glycosylation, particularly in the context of cancer biology and infectious diseases. For instance, researchers have demonstrated that this compound can serve as a substrate for UDP-glucose pyrophosphorylase (UGPase), an enzyme critical for glycogen synthesis. This finding has implications for the development of novel therapeutic strategies targeting metabolic pathways in cancer cells.

In addition to its role in metabolism, 5-OMe-UDP trisodium salt has been explored for its potential in drug delivery systems. The methoxy group at the 5-position enhances the compound's stability and bioavailability, making it an attractive candidate for conjugation with therapeutic agents. Recent advancements in nanotechnology have enabled the incorporation of this compound into lipid nanoparticles, which show promise for targeted drug delivery to specific tissues or organs.

The synthesis of 5-OMe-UDP trisodium salt involves a multi-step process that includes nucleoside modification, phosphorylation, and ion exchange. The use of high-performance liquid chromatography (HPLC) and mass spectrometry ensures the purity and quality of the final product. These analytical techniques are essential for confirming the structure and functionality of the compound, particularly in research settings where precise molecular characterization is critical.

From an environmental perspective, 5-OMe-UDP trisodium salt exhibits low toxicity and biodegradability, making it suitable for use in both laboratory and industrial applications. Its compatibility with various biological systems has also facilitated its adoption in biotechnological processes, such as enzyme assays and metabolic pathway studies.

In conclusion, 5-OMe-UDP trisodium salt (CAS No. 1207530-98-0) is a versatile compound with diverse applications in biochemistry, pharmacology, and biotechnology. Its unique chemical properties and biological activity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its functions and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.